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Compound of Interest

Compound Name: Isophthalic-2,4,5,6-D4 acid

Cat. No.: B15129391 Get Quote

For researchers, scientists, and drug development professionals, this document provides a

comprehensive technical guide to Isophthalic-2,4,5,6-D4 acid, a deuterated form of

isophthalic acid. This stable isotope-labeled compound serves as a valuable tool in various

scientific applications, particularly in metabolic studies and as an internal standard for

quantitative analysis.

Isophthalic-2,4,5,6-D4 acid is a synthetic isotopologue of isophthalic acid where four

hydrogen atoms on the benzene ring have been replaced with deuterium.[1][2] This isotopic

substitution imparts a higher molecular weight, which is readily distinguishable by mass

spectrometry, without significantly altering the chemical properties of the molecule.[3] This

characteristic makes it an ideal tracer for pharmacokinetic and metabolic profiling of drugs and

other xenobiotics.[3]

Core Properties and Identification
The fundamental properties of Isophthalic-2,4,5,6-D4 acid are summarized below, providing

key identifiers and structural information for researchers.
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Property Value Reference

Chemical Name
2,4,5,6-tetradeuteriobenzene-

1,3-dicarboxylic acid
[1]

Synonyms

Isophthalic Acid-d4, 1,3-

Benzene-2,4,5,6-d4-

dicarboxylic acid

[1]

Molecular Formula C₈D₄H₂O₄ [1]

Molecular Weight 170.16 g/mol [3]

CAS Number 148472-48-4 [1]

Unlabeled CAS Number 121-91-5 [1]

Appearance White to off-white solid [3]

SMILES
OC(C1=C([2H])C(C(O)=O)=C([

2H])C([2H])=C1[2H])=O
[3]

InChI

InChI=1S/C8H6O4/c9-7(10)5-

2-1-3-6(4-5)8(11)12/h1-4H,

(H,9,10)

(H,11,12)/i1D,2D,3D,4D

[1]

Applications in Research and Development
Deuterated compounds like Isophthalic-2,4,5,6-D4 acid are primarily utilized as internal

standards in quantitative mass spectrometry-based assays. The kinetic isotope effect, resulting

from the stronger carbon-deuterium bond compared to the carbon-hydrogen bond, can also be

exploited in mechanistic studies of drug metabolism.[3][4]

Key application areas include:

Pharmacokinetic Studies: To trace the absorption, distribution, metabolism, and excretion

(ADME) of isophthalic acid or related structures in biological systems.[3]

Metabolic Profiling: As a stable isotope tracer to elucidate metabolic pathways.[3][4]
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Environmental Analysis: As an internal standard for the quantification of phthalates and

related environmental contaminants.[5]

Materials Science: In the synthesis of polymers with modified properties, leveraging the

kinetic isotope effect.[6][7][8]

Experimental Protocols
While specific, detailed experimental protocols for the synthesis of Isophthalic-2,4,5,6-D4 acid
are not readily available in the public domain, a general approach can be inferred from the

synthesis of related deuterated and non-deuterated aromatic acids. The synthesis would likely

involve the deuteration of a suitable precursor followed by oxidation.

A plausible synthetic workflow is outlined below:
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Conceptual Synthetic Workflow for Isophthalic-2,4,5,6-D4 Acid
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Caption: A conceptual workflow for the synthesis of Isophthalic-2,4,5,6-D4 acid.
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Characterization: The final product would be characterized using standard analytical

techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the positions of the

deuterium atoms by observing the absence of corresponding proton signals in the ¹H NMR

spectrum and the presence of deuterium signals in the ²H NMR spectrum.

Mass Spectrometry (MS): To verify the molecular weight and isotopic enrichment of the final

product.

The logical relationship for its application as an internal standard in a quantitative assay is

depicted in the following diagram:
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Workflow for Quantitative Analysis using Isotopic Internal Standard
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Caption: A typical workflow for using Isophthalic-2,4,5,6-D4 acid as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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